3,5-Dichlorophenol

• CAS No.: 591-35-5
• Product Name: 3,5-Dichlorophenol
• Molecular Formula: C6H4Cl2O
• Molecular Weight: 163 g/mol
• IUPAC Name: 3,5-dichlorophenol
• Standard InChI: InChI=1S/C6H4Cl2O/c7-4-1-5(8)3-6(9)2-4/h1-3,9H
• Standard InChIKey: VPOMSPZBQMDLTM-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/
• SMILES: C1=C(C=C(C=C1Cl)Cl)O
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)O
• Boiling Point: 451 °F at 760 mm Hg (NTP, 1992); 233.0 °C; 233 °C; at 100.9kPa: 233 °C
• Colorform: Prisms from petroleum ethe
• Density: Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0
• Melting Point: 154 °F (NTP, 1992); 68.0 °C; 68 °C
• Physical Description: Prisms (from petroleum ether) or pink crystals. (NTP, 1992); COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: 3,5-dichlorophenol is a dichlorophenol in which the two chloro substituents are located at positions 3 and 5.; Prisms (from petroleum ether) or pink crystals. (NTP, 1992)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.03 M; Very soluble in ethanol, ethyl ether; soluble in petroleum ether; In water, 5,380 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 0.54 (poor)
• Synonyms: 3,5-DCP; 3,5-dichlorophenol
• Vapor Density: Relative vapor density (air = 1): 5.6
• Vapor Pressure: 0.01 mmHg; 0.00842 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: 1
• PubChem Compound: 11571
• Last Modified: Nov 11 2021